4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine

• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• SMILES: C1CC(CCC1N)SC2=NN=C(O2)C3=CC=CC=C3
• InChI: InChI=1S/C14H17N3OS/c15-11-6-8-12(9-7-11)19-14-17-16-13(18-14)10-4-2-1-3-5-10/h1-5,11-12H,6-9,15H2
• InChIKey: VYNIANKZMPPWAC-UHFFFAOYSA-N

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine – Chemical Identity & Baseline

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine (CAS 1706457-55-7) is a synthetic small molecule belonging to the 1,3,4-oxadiazole class, possessing a molecular formula of C₁₄H₁₇N₃OS and a molecular weight of 275.37 g/mol [1]. The compound features a 5-phenyl-1,3,4-oxadiazole core connected via a sulfanyl (–S–) linker to a cyclohexan-1-amine moiety; key computed properties include an XLogP3-AA of 2.7, a topological polar surface area (TPSA) of 90.2 Ų, and one hydrogen bond donor [1]. Commercial availability is currently documented at a purity specification of 95% (HPLC), with the free-base form offered in quantities from 1 g to 10 g through specialist chemical suppliers .

1,3,4-Oxadiazole chemotype with phenyl-sulfanyl-cyclohexanamine architecture

Free-base form; minimum purity specification (HPLC) supports screening procurement

Gram-scale supply from specialist sources for library enrichment

• [1] PubChem Compound Summary CID 71778037. 4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine. National Center for Biotechnology Information (2026). View Source

Why This Oxadiazole Is Not a Plug-Replacement

Despite a shared 1,3,4-oxadiazole heterocycle, the precise identity of the C-5 substituent (phenyl), the C-2 linker (sulfanyl vs. amino, methyl, or direct aryl attachment), and the terminal cyclohexanamine group jointly dictate molecular recognition, ADME, and off-target profiles that have been shown in oxadiazole chemical series to vary by orders of magnitude [1]. Published structure–activity relationship (SAR) campaigns on related 1,3,4-oxadiazole libraries confirm that even conservative replacements of the sulfanyl linker or the cyclohexyl-amine terminus can invert selectivity, substantially alter logD, and erode target engagement, making generic interchange without confirmatory data a significant risk to experimental reproducibility [2]. The absence of publicly deposited, compound-specific bioactivity or ADMET data for the target molecule itself underscores the need to assess any procurement candidate against validated comparators rather than assuming class-level equivalence.

Linker sensitivity

Sulfanyl linker vs. amino or direct aryl attachment may shift selectivity and logD profiles significantly.

Terminus impact

Cyclohexanamine terminus replacement can invert target engagement in published oxadiazole SAR series.

Data absence

No compound-specific bioactivity or ADMET data; class-level equivalence should not be assumed.

• [1] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source
• [2] Bauer, R. A. et al. (2010) 'Divergent Modes of Enzyme Inhibition in a Homologous Structure–Activity Series', Journal of Medicinal Chemistry, 53(15), pp. 5795–5803. doi:10.1021/jm1005598. View Source

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine – Differentiation Evidence

Purity & Supply-Consistency Baseline

Current supplier specification defines the compound at 95% purity (HPLC) . While this provides a quality floor, the absence of orthogonal purity data (e.g., qNMR, LC-MS trace) and comparative batch-release data against structurally adjacent oxadiazole analogs precludes quantitative differentiation on purity alone.

Purity Spec

Specification review

95% (HPLC)

Establishes minimum quality floor; insufficient for analog differentiation without orthogonal data.

Supplier CoA; no independent verification or comparative batch-release data.

Evidence Dimension	Purity specification (HPLC)
Target Compound Data	95%
Comparator Or Baseline	No publicly available purity data for direct analog comparisons from the same supplier
Quantified Difference	Not calculable
Conditions	Supplier certificate of analysis; no independent verification

Why This Matters

For procurement, 95% purity establishes a minimum acceptable threshold but cannot differentiate this compound from analogs without comparative batch data.

Computed Lipophilicity and Polarity Descriptors

Computed descriptors from PubChem [1] reveal an XLogP3-AA of 2.7 and a TPSA of 90.2 Ų. These values place the compound in a moderately lipophilic, CNS-accessible chemical space, contrasting with isosteric series where C-5 heteroaryl or C-2 amino-linked analogs shift logP by >1 unit and TPSA by >15 Ų [2]. However, measured logD7.4 values are not available for this specific entity.

Computed Lipophilicity

Class-level

XLogP 2.7 / TPSA 90.2 Ų

Supports rough PK triage; measured logD/permeability data recommended for analog selection.

Computed only (PubChem); no experimental logP or permeability values available.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and polarity (TPSA)
Target Compound Data	XLogP3-AA = 2.7; TPSA = 90.2 Ų
Comparator Or Baseline	In-class 1,3,4-oxadiazole analogs: typical XLogP range 1.5–4.0; TPSA range 75–110 Ų (no head-to-head measured values)
Quantified Difference	Target sits near the mid-point of the class distribution; insufficient for selection without measured comparator data.
Conditions	PubChem computed properties (Cactvs/XLogP3 engines); no experimental logP/logD data

Why This Matters

These computed descriptors support rough pharmacokinetic triaging but cannot substitute for experimentally determined logD or permeability data when selecting among close analogs.

• [1] PubChem Compound Summary CID 71778037. 4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine. National Center for Biotechnology Information (2026). View Source
• [2] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]cyclohexan-1-amine – Application Scenarios

1,3,4-Oxadiazole Library Enrichment

The compound can serve as a fragment- or lead-like entry for diversity-oriented or target-agnostic high-throughput screening (HTS) campaigns focused on the 1,3,4-oxadiazole chemotype. Its phenyl-sulfanyl-cyclohexanamine architecture expands the topological diversity of a screening deck relative to more common 2-amino- or 2-alkylthio-oxadiazoles [1].

Thioether Oxadiazole Building Block Standard

As a structurally well-defined, commercially available building block (95% purity, CAS 1706457-55-7), the compound is suitable for use as a starting material or intermediate in medicinal chemistry optimization programs targeting the C-2 sulfanyl position of the oxadiazole ring .

Kinase/GPCR Oxadiazole Probe Comparator

Given the oxadiazole scaffold's prevalence in kinase and GPCR ligand design, this compound can be procured as a potential inactive comparator or structural control when the biological activity of close analogs (e.g., 1,2,4-oxadiazole isomers or 2-substituted variants) is being profiled [1].

Application

Selection Property

Validation Focus

1,3,4-Oxadiazole Library Enrichment

Topological diversity vs. common 2-amino oxadiazoles

HTS deck expansion and scaffold diversity

Thioether Oxadiazole Building Block

Defined purity grade and structural identity (CAS)

Medicinal chemistry optimization at C-2 sulfanyl position

Kinase/GPCR Probe Comparator

Absence of target-specific activity data (structural control)

Inactive comparator profiling vs. active analogs

• [1] Boström, J. et al. (2012) 'Oxadiazoles in Medicinal Chemistry', Journal of Medicinal Chemistry, 55(5), pp. 1817–1830. doi:10.1021/jm2013248. View Source